molecular formula C13H8N2O3 B13018646 2-(Pyridin-3-yloxy)isoindoline-1,3-dione

2-(Pyridin-3-yloxy)isoindoline-1,3-dione

Cat. No.: B13018646
M. Wt: 240.21 g/mol
InChI Key: YEEOIBPWBYXHQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Pyridin-3-yloxy)isoindoline-1,3-dione is a heterocyclic compound featuring an isoindoline-1,3-dione core substituted with a pyridin-3-yloxy group. This structural motif combines the electron-deficient isoindoline-1,3-dione scaffold with the aromatic and hydrogen-bonding capabilities of the pyridine ring.

Properties

Molecular Formula

C13H8N2O3

Molecular Weight

240.21 g/mol

IUPAC Name

2-pyridin-3-yloxyisoindole-1,3-dione

InChI

InChI=1S/C13H8N2O3/c16-12-10-5-1-2-6-11(10)13(17)15(12)18-9-4-3-7-14-8-9/h1-8H

InChI Key

YEEOIBPWBYXHQW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)OC3=CN=CC=C3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyridin-3-yloxy)isoindoline-1,3-dione typically involves the reaction of phthalic anhydride with pyridin-3-ol in the presence of a suitable catalyst. One common method involves heating the reactants under reflux conditions in a solvent such as toluene . The reaction proceeds through the formation of an intermediate, which subsequently undergoes cyclization to yield the desired product.

Industrial Production Methods

Industrial production of 2-(Pyridin-3-yloxy)isoindoline-1,3-dione may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and solvent recycling to enhance efficiency and reduce waste .

Chemical Reactions Analysis

Types of Reactions

2-(Pyridin-3-yloxy)isoindoline-1,3-dione undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include N-oxides, amine derivatives, and various substituted isoindoline-1,3-dione compounds .

Scientific Research Applications

2-(Pyridin-3-yloxy)isoindoline-1,3-dione has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(Pyridin-3-yloxy)isoindoline-1,3-dione involves its interaction with specific molecular targets. For instance, it can modulate the activity of dopamine receptors, which is relevant in the context of antipsychotic agents.

Comparison with Similar Compounds

Structural Analogues with Aromatic Substitutions

2-Phenylisoindoline-1,3-dione (2m)
  • Structure : Aryl substitution (phenyl group) at the 2-position.
  • Properties :
    • Exhibits moderate cytotoxicity against T47D cancer cells (IC₅₀ ~15–25 µM) .
    • Lower polarity compared to pyridine derivatives, leading to increased lipophilicity.
2-(4-Bromophenyl)isoindoline-1,3-dione (2n)
  • Structure : 4-Bromophenyl substituent.
  • Properties: Higher molecular weight (328.2 g/mol) and melting point (142°C) due to bromine’s steric and electronic effects .

Derivatives with Heterocyclic Substituents

2-(Pyridin-2-ylmethyl)isoindoline-1,3-dione (2l)
  • Structure : Pyridine ring connected via a methylene bridge.
  • Properties :
    • Melting point: 112–114°C; synthesized in 85% yield .
    • The methylene spacer increases conformational flexibility compared to the direct oxygen linkage in 2-(Pyridin-3-yloxy)isoindoline-1,3-dione.
2-((6-Chloropyridin-3-yl)Methyl)isoindoline-1,3-dione
  • Structure : Chlorinated pyridine ring with a methylene linker.
  • Properties :
    • Molecular weight: 272.69 g/mol; CAS 120739-60-8 .
    • Chlorine atom enhances lipophilicity (LogP ~2.5), favoring blood-brain barrier penetration.
  • Comparison : The absence of a chlorine atom in 2-(Pyridin-3-yloxy)isoindoline-1,3-dione may reduce toxicity risks while maintaining moderate hydrophilicity .
2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione (Lenalidomide Derivative)
  • Structure : Incorporates a dioxopiperidine moiety.
  • Properties :
    • Key component of proteolysis-targeting chimeras (PROTACs), inducing degradation of oncoproteins .
    • Melting point: 176–195°C; purity >95% .
  • Comparison : The pyridin-3-yloxy group lacks the dioxopiperidine scaffold’s ability to bind cereblon (CRBN), a critical E3 ligase in PROTACs, limiting its utility in targeted protein degradation .
2-(4-(3-(3aH-Indol-3-yl)acryloyl)phenyl)isoindoline-1,3-dione
  • Structure : Acryloylphenyl group with indole substitution.
  • Properties :
    • Demonstrated acetylcholinesterase inhibition (IC₅₀ ~0.5–2 µM) .
    • The extended π-system enhances binding to enzyme active sites.
  • Key Differences : The pyridin-3-yloxy group’s smaller size and reduced conjugation may limit enzyme inhibition potency compared to acryloyl-based derivatives .

Physicochemical Properties

Compound Name Molecular Weight (g/mol) Melting Point (°C) LogP Key Functional Groups
2-(Pyridin-3-yloxy)isoindoline-1,3-dione 254.24 (calculated) ~150–160 (est.) ~1.2 Pyridin-3-yloxy, dione
2-Phenylisoindoline-1,3-dione (2m) 237.25 78–80 2.8 Phenyl, dione
2-(2,6-Dioxopiperidin-3-yl)isoindoline-1,3-dione 259.23 176–195 0.5 Dioxopiperidine, dione
2-(3-(Methylsulfinyl)propyl)isoindoline-1,3-dione 251.30 N/A -0.3 Sulfoxide, dione

Data derived from .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.